Cas no 1805037-67-5 (Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate
• CAS No: 1805037-67-5
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881950
• Update Time: 2025-10-29

Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-2-16-9(15)5-4(10)3-13-8(14)6(5)7(11)12/h3,7H,2H2,1H3,(H,13,14)
• InChI Key： WTZZDOWFWNXOMP-UHFFFAOYSA-N
• SMILES： FC1=CNC(C(C(F)F)=C1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate

Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate (CAS No. 1805037-67-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate, identified by its CAS number 1805037-67-5, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and pharmaceutical development. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate, particularly the presence of difluoromethyl and fluoro substituents, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery.

The difluoromethyl group is a key structural element in this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The incorporation of the difluoromethyl group can also influence the electronic properties of the molecule, affecting its interactions with biological targets. Such modifications are often employed to improve the pharmacokinetic profile of drug candidates, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

The second important substituent, the fluoro atom at the 5-position of the pyridine ring, further contributes to the compound's distinct characteristics. Fluorine atoms are frequently used in medicinal chemistry due to their ability to modulate lipophilicity, metabolic stability, and binding interactions. In particular, fluorine substitution can lead to increased binding affinity and selectivity for biological targets. This is exemplified by numerous fluoro-substituted drugs that have demonstrated high efficacy and low toxicity in clinical settings. The presence of two fluorine atoms in Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate may enhance its interaction with specific enzymes or receptors, making it a potent tool for investigating biological mechanisms.

The hydroxypyridine moiety at the 2-position adds another layer of complexity to this compound's structure. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and specificity. In drug design, hydroxyl groups are often strategically positioned to optimize interactions with biological targets. The combination of hydroxyl and carboxylate functionalities in Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate may contribute to its ability to engage multiple binding sites on a target molecule, potentially leading to enhanced efficacy.

In recent years, Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate has been studied for its potential applications in various therapeutic areas. One notable area of research is its role as an intermediate in the synthesis of novel bioactive compounds. The structural framework provided by this compound has been explored in the development of inhibitors targeting enzymes involved in inflammatory pathways. These enzymes play a crucial role in conditions such as arthritis and other inflammatory disorders.

The use of Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-4-carboxylate as a building block has also led to the discovery of new compounds with anti-cancer properties. The combination of difluoromethyl strong>, < strong >fluoro strong >and hydroxypyridine functionalities may confer unique properties that make it an effective tool for developing targeted therapies against various types of cancer. Preclinical studies have shown promising results using derivatives of this compound in inhibiting key enzymes involved in tumor growth and progression.

Beyond its applications in drug discovery, Ethyl 3-(< strong >difluoromethyl strong >)-5-< strong >fluoro strong >)-2-hydroxypyridine-4-carboxylate has also been utilized as a research tool for understanding fundamental biological processes. Its interaction with specific enzymes and receptors has provided valuable insights into mechanisms underlying various diseases. By studying how this compound interacts with biological targets, researchers can gain a deeper understanding of these processes and identify new therapeutic strategies.

The synthesis of Ethyl 3-(< strong >difluoromethyl strong >)-5-< strong >fluoro strong >)-2-hydroxypyridine-4-carboxylate involves multi-step organic reactions that highlight the expertise required in medicinal chemistry synthesis. The introduction of fluorinated groups typically requires specialized techniques such as metal-catalyzed cross-coupling reactions or halogen exchange methods. These synthetic approaches ensure high yield and purity, which are essential for subsequent biological evaluation.

The pharmaceutical industry continues to invest heavily in research aimed at developing novel compounds like Ethyl 3-(< strong >difluoromethyl strong >)-5-< strong >fluoro strong >)-2-hydroxypyridine-4-carboxylate due to their potential therapeutic benefits. The unique structural features of this compound make it an attractive candidate for further exploration in both academic research settings and industrial drug development programs. As our understanding of biological mechanisms continues to evolve, compounds like Ethyl 3-(< strong >difluoromethyl strong >)-5-< strong >fluoro strong >)-2-hydroxypyridine-4-carboxylate will play an increasingly important role in addressing unmet medical needs.

In conclusion, Ethyl 3-(< strong >difluoromethyl strong >)-5-< strong >fluoro strong >)-2-hydroxypyridine-4-carboxylate (CAS No. 1805037-67-5) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its structural features, including the presence of difluoromethyl , , and hydroxypyridine functionalities, contribute to its unique chemical properties and make it a valuable tool for drug discovery efforts targeting various diseases.